1-(benzo[d][1,3]dioxol-5-yl)-3-(3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl)urea

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-3-[3-hydroxy-3-(1-methylpyrrol-2-yl)propyl]urea
• InChI: InChI=1S/C16H19N3O4/c1-19-8-2-3-12(19)13(20)6-7-17-16(21)18-11-4-5-14-15(9-11)23-10-22-14/h2-5,8-9,13,20H,6-7,10H2,1H3,(H2,17,18,21)
• InChI Key: HKRDDKOMQSJNJT-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C(CCNC(=O)NC2=CC3=C(C=C2)OCO3)O
• Molecular Formula: C16H19N3O4
• Molecular Weight: 317.34 g/mol

Description

1-(benzo[d][1,3]dioxol-5-yl)-3-(3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl)urea is a chemical compound that has gained interest in scientific research due to its potential therapeutic effects. This compound has been synthesized and studied for its mechanism of action, biochemical and physiological effects, and limitations for lab experiments. In

Scientific Research Applications

Synthesis and Complex Formation

• Research has explored the synthesis of heterocyclic compounds containing N-hydroxyamide groups and their ability to form complexes with iron(III). These compounds, synthesized through reactions involving urea derivatives, demonstrate moderate yields and offer insights into the coordination chemistry of iron(III) with N-hydroxyamide groups, potentially relevant to the study of metal complexes in biological systems or materials science (J. Ohkanda et al., 1993).

Antioxidant Properties

• The preparation and characterization of coumarin substituted heterocyclic compounds have been reported, highlighting their significant antioxidant activities. These findings suggest potential applications in developing antioxidants for pharmaceutical or nutritional use, given the importance of antioxidant activities in mitigating oxidative stress-related diseases (Afnan E. Abd-Almonuim et al., 2020).

Acetylcholinesterase Inhibition

• A series of flexible 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas was synthesized and evaluated for their anti-acetylcholinesterase activity. This research highlights the therapeutic potential of such compounds in treating neurodegenerative diseases like Alzheimer's, where acetylcholinesterase inhibition is a key strategy (J. Vidaluc et al., 1995).

Inhibitors of Rho-Associated Protein Kinases

• Research into pyridylthiazole-based ureas as inhibitors of Rho associated protein kinases (ROCK1 and 2) has been conducted. These compounds, due to their potential to modulate ROCK activity, could have applications in treating various cardiovascular and neurological diseases, where ROCK plays a significant role (Roberta Pireddu et al., 2012).

Antimicrobial and Anticancer Activities

• Synthesis and evaluation of N-substituted ureas with antimicrobial and anticancer activities have been explored. These studies demonstrate the potential use of such compounds in developing new therapeutic agents against specific cancer types and microbial infections, underscoring the importance of urea derivatives in medicinal chemistry (E. El-Sawy et al., 2013).